Cas no 500228-28-4 (Benzoic acid, 4-[(5-iodo-4-pyrimidinyl)oxy]-3-methoxy-, methyl ester)

• Product Name: Benzoic acid, 4-[(5-iodo-4-pyrimidinyl)oxy]-3-methoxy-, methyl ester
• CAS No: 500228-28-4
• MF: C₁₃H₁₁IN₂O₄
• MW: 386.141915559769
• CID: 1546947
• Update Time: 2024-08-24

Benzoic acid, 4-[(5-iodo-4-pyrimidinyl)oxy]-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(5-iodo-4-pyrimidinyl)oxy]-3-methoxy-, methyl ester

• Inchi： 1S/C13H11IN2O4/c1-18-11-5-8(13(17)19-2)3-4-10(11)20-12-9(14)6-15-7-16-12/h3-7H,1-2H3
• InChI Key： ZBSOBGBGABJYEO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC2C(I)=CN=CN=2)C(OC)=C1

Computed Properties

• Exact Mass: 385.97593

Experimental Properties

• Density: 1.675±0.06 g/cm3(Predicted)
• Boiling Point: 440.1±45.0 °C(Predicted)
• PSA: 70.54
• pka: 0.60±0.16(Predicted)